Cas no 2248172-98-5 ((2S)-2-(oxetan-3-yl)propan-1-ol)

• Product Name: (2S)-2-(oxetan-3-yl)propan-1-ol
• CAS No: 2248172-98-5
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 6207167
• PubChem ID: 129407726
• Update Time: 2025-07-19

(2S)-2-(oxetan-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2248172-98-5
• EN300-6507580
• (2S)-2-(oxetan-3-yl)propan-1-ol

• Inchi： 1S/C6H12O2/c1-5(2-7)6-3-8-4-6/h5-7H,2-4H2,1H3/t5-/m1/s1
• InChI Key： MECVKMZWMSIIDE-RXMQYKEDSA-N
• SMILES： O1CC(C1)[C@H](C)CO

Computed Properties

• Exact Mass: 116.083729621g/mol
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.5Ų

Additional information on (2S)-2-(oxetan-3-yl)propan-1-ol

Chemical Profile of (2S)-2-(oxetan-3-yl)propan-1-ol (CAS No. 2248172-98-5)

(2S)-2-(oxetan-3-yl)propan-1-ol is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis, characterized by its unique structural framework and versatile reactivity. This chiral alcohol, belonging to the oxetane class, has garnered considerable attention due to its potential applications in drug development and synthetic methodologies. The compound’s molecular structure, featuring a three-membered oxygen-containing heterocycle (oxetane) linked to a propanol moiety, imparts distinct chemical properties that make it a valuable intermediate in medicinal chemistry.

The CAS number 2248172-98-5 provides a unique identifier for this chemical entity, ensuring precise classification and retrieval in scientific databases. This numbering system is critical for researchers to distinguish it from other compounds with similar structures or functionalities. The stereochemistry of (2S)-2-(oxetan-3-yl)propan-1-ol, specifically the (S) configuration at the propanol chiral center, is of particular interest as it influences the compound’s biological activity and interaction with biological targets.

Oxetane derivatives are widely recognized for their utility in pharmaceutical synthesis due to their strained three-membered ring system, which facilitates ring-opening reactions under various conditions. This characteristic makes (2S)-2-(oxetan-3-yl)propan-1-ol a promising building block for constructing more complex molecules. Recent studies have highlighted its role in the synthesis of enantiomerically pure drugs, where maintaining stereochemical integrity is paramount for efficacy and safety.

In the realm of drug discovery, (2S)-2-(oxetan-3-yl)propan-1-ol has been explored as a precursor for developing novel therapeutic agents. Its oxetane core can be functionalized through nucleophilic ring-opening reactions, allowing for the introduction of diverse substituents at specific positions. This flexibility enables the creation of libraries of derivatives with tailored biological properties. For instance, researchers have utilized this compound to synthesize analogs targeting specific enzymatic or receptor pathways implicated in diseases such as cancer and inflammatory disorders.

Recent advancements in synthetic methodologies have further enhanced the utility of (2S)-2-(oxetan-3-yl)propan-1-ol. Transition-metal-catalyzed reactions, including palladium and copper-mediated couplings, have been employed to introduce functional groups efficiently while preserving the chiral center. These techniques have enabled the rapid construction of complex molecular architectures, accelerating the discovery process in medicinal chemistry.

The biological activity of (2S)-2-(oxetan-3-yl)propan-1-ol has been investigated in various preclinical models. Initial studies suggest that this compound exhibits modulatory effects on certain biological targets, making it a candidate for further development into therapeutic agents. Its ability to interact with biological systems underscores its potential as a pharmacophore or scaffold for drug design. Additionally, its structural features may contribute to favorable pharmacokinetic properties, such as solubility and metabolic stability.

Computational chemistry approaches have also played a crucial role in understanding the behavior of (2S)-2-(oxetan-3-yl)propan-1-ol. Molecular modeling studies have provided insights into its binding interactions with potential targets, aiding in the rational design of derivatives with enhanced affinity and selectivity. These computational tools complement experimental efforts by predicting structural alignments and energetics, thereby guiding synthetic strategies.

The synthesis of (2S)-2-(oxetan-3-yl)propan-1-ol itself presents an interesting challenge due to its stereochemical requirements. Chiral auxiliaries or catalysts must be employed to ensure high enantiomeric purity during preparation. Recent reports highlight innovative synthetic routes that achieve this goal with high yields and minimal racemization, underscoring progress in asymmetric synthesis techniques.

Future directions in the study of (2S)-2-(oxetan-3-yloxy)methanol CAS No 2248172985 include exploring its applications in biocatalysis and green chemistry initiatives. Enzymatic approaches could offer sustainable alternatives to traditional synthetic methods, reducing environmental impact while maintaining high chemical yields. Furthermore, its incorporation into drug delivery systems may enhance therapeutic efficacy by improving bioavailability or targeted release profiles.

In conclusion,(2S)-2-(oxetan-yloxy)methanol CAS No 2248172985 represents a fascinating compound with broad implications in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutics and synthetic methodologies. As research continues to uncover new possibilities for this molecule,(CAS no2248172985) it is poised to remain at the forefront of innovation in medicinal chemistry.